Cas no 92885-05-7 (2H-Oxocin-6-carbonitrile, 4,8-dimethyl-2-oxo-)

• Product Name: 2H-Oxocin-6-carbonitrile, 4,8-dimethyl-2-oxo-
• CAS No: 92885-05-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2816127
• Update Time: 2023-08-07

2H-Oxocin-6-carbonitrile, 4,8-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Oxocin-6-carbonitrile, 4,8-dimethyl-2-oxo-
• 4,8-Dimethyl-2-oxo-2H-oxocine-6-carbonitrile

• Inchi： 1S/C10H9NO2/c1-7-3-9(6-11)5-8(2)13-10(12)4-7/h3-5H,1-2H3
• InChI Key： SWGKSQHGNKUHGB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C=C(C#N)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 377
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1